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Compound of Interest

Compound Name: Tripentadecanoin-d5
Cat. No.: B12309127
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling procedures for
Tripentadecanoin-d5, a deuterated stable isotope of tripentadecanoin. The following data is
compiled from available safety data sheets for the analogous non-labeled compound,
Tripentadecanoin, and general best practices for laboratory safety. It is intended to provide a
thorough understanding of the safety profile of this compound to ensure its proper handling in a
research environment.

Hazard Identification and Classification

Tripentadecanoin is not classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] As such, no hazard
pictograms, signal words, or hazard statements are required for its labeling.[1]

Health and Safety Ratings:[1]
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Rating System Health Fire Reactivity
NFPA 0 0 0
HMIS 0 0 0

Scale: 0 = Minimal Hazard, 1 = Slight Hazard, 2 = Moderate Hazard, 3 = Serious Hazard, 4 =
Severe Hazard

Based on available data, Tripentadecanoin-d5 is not considered to pose any significant
physical or health hazards.[1]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of
Tripentadecanoin.

Property Value

Physical State Solid[2]

Appearance White

Odor Not determined

Melting Point Undetermined

Boiling Point Undetermined

Solubility in Water Not determined
Flammability Product is not flammable

Handling and Storage

While Tripentadecanoin-d5 is not classified as hazardous, adherence to good laboratory
practices is essential to ensure safety.

General Handling:
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Follow standard precautionary measures for handling chemicals.

Avoid contact with eyes, skin, and clothing.

Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.

Storage:

e Store in a tightly closed container.

o Keep in a cool, dry place away from direct light.

» No special requirements for storerooms or receptacles are specified.

Exposure Controls and Personal Protection

Engineering Controls:

» No special ventilation requirements are noted. Good general ventilation should be sufficient.

Personal Protective Equipment (PPE):

PPE Recommendation

Eye/Face Protection Safety glasses or goggles are recommended.

_ _ Impermeable gloves (e.g., nitrile rubber) should
Skin Protection

be worn.
Respiratory Protection Not required under normal use conditions.
Body Protection A laboratory coat should be worn.

First-Aid Measures

In the event of exposure, follow these first-aid guidelines:
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Exposure Route First-Aid Procedure

) Move to fresh air. If symptoms persist, consult a
Inhalation .
physician.

i Wash off with soap and plenty of water. The
Skin Contact o _
product does not generally irritate the skin.

Rinse opened eye for several minutes under
Eye Contact ]
running water.

Ingestion If symptoms persist, consult a doctor.

Accidental Release Measures

Given that the substance is not classified as hazardous, accidental releases are not expected
to pose a significant danger. However, the following general cleanup protocol should be
followed.

Chemical Spill Response Protocol

o Assess Risk i
Spill Detected E""‘C““i‘e [mmediate Area BB 13, A poropriate PPE. Contain the Spill Clean Up Spill Dispose of Waste on e en Incident Reported and Documented

Click to download full resolution via product page
Caption: General workflow for responding to a chemical spill in a laboratory setting.
Stability and Reactivity
» Reactivity: No hazardous reactions are known under normal conditions of use.
o Chemical Stability: The product is stable under recommended storage conditions.
» Conditions to Avoid: No specific conditions to avoid are listed.

e Incompatible Materials: No specific incompatible materials are listed.
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* Hazardous Decomposition Products: No dangerous decomposition products are known.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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